Cas no 1922861-07-1 (Tert-butyl 5-(trifluoromethyl)pyrrolidine-2-carboxylate)

• Product Name: Tert-butyl 5-(trifluoromethyl)pyrrolidine-2-carboxylate
• CAS No: 1922861-07-1
• MF: C₁₀H₁₆F₃NO₂
• MW: 239.234753608704
• CID: 6421491
• PubChem ID: 121604941
• Update Time: 2025-05-25

Tert-butyl 5-(trifluoromethyl)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6508630
• 1922861-07-1
• tert-butyl 5-(trifluoromethyl)pyrrolidine-2-carboxylate
• AKOS026740373
• Tert-butyl 5-(trifluoromethyl)pyrrolidine-2-carboxylate

• Inchi： 1S/C10H16F3NO2/c1-9(2,3)16-8(15)6-4-5-7(14-6)10(11,12)13/h6-7,14H,4-5H2,1-3H3
• InChI Key： FIUJGIUBTNXCLM-UHFFFAOYSA-N
• SMILES： FC(C1CCC(C(=O)OC(C)(C)C)N1)(F)F

Computed Properties

• Exact Mass: 239.11331324g/mol
• Monoisotopic Mass: 239.11331324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 5-(trifluoromethyl)pyrrolidine-2-carboxylate

Tert-butyl 5-(trifluoromethyl)pyrrolidine-2-carboxylate: A Comprehensive Overview

The compound Tert-butyl 5-(trifluoromethyl)pyrrolidine-2-carboxylate (CAS No. 1922861-07-1) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a trifluoromethyl group and a tert-butyl ester moiety. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for research and industrial applications.

Recent studies have highlighted the potential of Tert-butyl 5-(trifluoromethyl)pyrrolidine-2-carboxylate in drug discovery and development. The trifluoromethyl group is known for its ability to enhance the stability and bioavailability of pharmaceutical compounds, while the pyrrolidine ring provides a rigid framework that can be further modified for specific therapeutic purposes. Researchers have explored its use as a building block in the synthesis of bioactive molecules, particularly in the development of inhibitors for various enzymes and receptors.

In the field of materials science, Tert-butyl 5-(trifluoromethyl)pyrrolidine-2-carboxylate has shown promise as a precursor for advanced polymers and coatings. Its ability to undergo various polymerization reactions, combined with the stability imparted by the trifluoromethyl group, makes it an attractive candidate for creating high-performance materials. Recent advancements in polymer chemistry have demonstrated its potential in developing self-healing polymers and stimuli-responsive materials, which are highly sought after in industries such as aerospace and electronics.

The synthesis of Tert-butyl 5-(trifluoromethyl)pyrrolidine-2-carboxylate involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring that the compound meets the stringent requirements of modern chemical applications. The use of advanced catalysts and reaction techniques has further enhanced the efficiency of its production, making it more accessible for both academic and industrial use.

One of the most intriguing aspects of Tert-butyl 5-(trifluoromethyl)pyrrolidine-2-carboxylate is its versatility in chemical transformations. Its reactivity can be fine-tuned by modifying the substituents on the pyrrolidine ring or altering the ester group. This flexibility has enabled chemists to explore its role in diverse reactions, including nucleophilic substitutions, cycloadditions, and cross-coupling reactions. Recent studies have focused on its application in enantioselective synthesis, where it serves as a chiral auxiliary to facilitate the formation of complex molecular architectures.

The environmental impact of Tert-butyl 5-(trifluoromethyl)pyrrolidine-2-carboxylate has also been a topic of interest among researchers. Efforts are being made to develop sustainable synthesis routes and recycling methods to minimize waste and reduce its ecological footprint. Green chemistry principles are increasingly being integrated into its production processes, aligning with global initiatives to promote environmentally friendly chemical practices.

In conclusion, Tert-butyl 5-(trifluoromethyl)pyrrolidine-2-carboxylate (CAS No. 1922861-07-1) stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in chemical research, positions it as a key molecule for future innovations in drug discovery, materials science, and sustainable chemistry. As research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.